Cas no 2764002-17-5 (2-{[(Prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoro-1-phenylethyl)amino}acetic acid)

• Product Name: 2-{[(Prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoro-1-phenylethyl)amino}acetic acid
• CAS No: 2764002-17-5
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 6153483
• PubChem ID: 165985423
• Update Time: 2025-05-27

2-{[(Prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoro-1-phenylethyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2764002-17-5
• 2-{[(prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoro-1-phenylethyl)amino}acetic acid
• EN300-37343105
• 2-{[(Prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoro-1-phenylethyl)amino}acetic acid

• Inchi： 1S/C14H14F3NO4/c1-2-8-22-13(21)18(9-11(19)20)12(14(15,16)17)10-6-4-3-5-7-10/h2-7,12H,1,8-9H2,(H,19,20)
• InChI Key： KKHVYQPGCRRDKW-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)N(C(=O)OCC=C)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{[(Prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoro-1-phenylethyl)amino}acetic acid

Research Brief on 2-{[(Prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoro-1-phenylethyl)amino}acetic acid (CAS: 2764002-17-5)

In recent years, the compound 2-{[(Prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoro-1-phenylethyl)amino}acetic acid (CAS: 2764002-17-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoromethyl and phenyl groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 2-{[(Prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoro-1-phenylethyl)amino}acetic acid involves a multi-step process, starting with the reaction of 2,2,2-trifluoro-1-phenylethylamine with allyl chloroformate, followed by carboxylation to introduce the acetic acid moiety. Recent studies have optimized this synthesis to achieve higher yields and purity, which is critical for its application in drug development. The compound's structural features, particularly the trifluoromethyl group, contribute to its enhanced metabolic stability and binding affinity to biological targets.

One of the most notable applications of this compound is its role as a protease inhibitor. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in inhibiting serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study revealed that the compound's trifluoromethyl group enhances its interaction with the enzyme's active site, leading to improved inhibitory activity compared to non-fluorinated analogs.

In addition to its protease inhibition properties, 2-{[(Prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoro-1-phenylethyl)amino}acetic acid has been explored as a building block for prodrug design. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its utility in creating pH-sensitive prodrugs that release active therapeutics in targeted environments, such as tumor microenvironments. This approach leverages the compound's stability under physiological conditions and its ability to undergo controlled degradation in acidic pH.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility and bioavailability need to be addressed through further structural modifications or formulation strategies. Ongoing research is focused on derivatizing the compound to improve its pharmacokinetic properties while retaining its biological activity.

In conclusion, 2-{[(Prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoro-1-phenylethyl)amino}acetic acid (CAS: 2764002-17-5) represents a versatile scaffold in medicinal chemistry with significant potential for therapeutic applications. Continued research into its mechanism of action, optimization of its physicochemical properties, and exploration of novel derivatives will be essential to unlock its full potential in drug discovery and development.